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Compound of Interest

Compound Name: Axl-IN-17

Cat. No.: B12387825 Get Quote

Essential Safety and Handling Guide for Axl-IN-
17
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Axl-IN-17, a potent and orally active AXL inhibitor. Adherence to these procedures is essential

to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or

accidental ingestion. The following table summarizes the required PPE for handling Axl-IN-17
in its powdered form and when in solution.
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Task PPE Component Specification

Handling Powder (Weighing,

Reconstituting)
Gloves

Two pairs of chemotherapy-

tested nitrile gloves.

Gown

Disposable, solid-front, back-

closure gown made of a low-

permeability fabric.

Eye Protection
Chemical splash goggles or a

full-face shield.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet.

Handling Solutions Gloves
Two pairs of chemotherapy-

tested nitrile gloves.

Gown

Disposable, solid-front, back-

closure gown made of a low-

permeability fabric.

Eye Protection

Safety glasses with side

shields at a minimum;

chemical splash goggles are

recommended.

Note: All disposable PPE should be discarded as hazardous waste after handling the

compound. Reusable PPE must be decontaminated according to institutional protocols.

Operational Plan: Handling and Preparation
Engineering Controls:

All work with powdered Axl-IN-17 should be conducted in a certified chemical fume hood,

biological safety cabinet, or a glove box to minimize inhalation exposure.
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Ensure a safety shower and eyewash station are readily accessible.[1]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering it with a disposable, absorbent bench liner.

Weighing: Carefully weigh the required amount of Axl-IN-17 powder within the containment

of a fume hood. Use anti-static weigh paper or a weighing boat.

Reconstitution: To prepare a stock solution, slowly add the solvent to the powder to avoid

aerosolization. A common solvent is DMSO. For in vivo studies, further dilution with agents

like PEG300, Tween 80, and saline may be necessary.[2]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,

and appropriate hazard symbols.

Storage: Store Axl-IN-17 as a powder at -20°C for up to 3 years.[2] In solvent, store at -80°C

for up to one year.[2]

Disposal Plan
All materials contaminated with Axl-IN-17, including pipette tips, tubes, vials, bench liners, and

PPE, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all contaminated solid waste in a designated, labeled, and sealed

hazardous waste container.

Liquid Waste: Collect contaminated liquid waste in a separate, labeled, and sealed

hazardous waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

Decontamination: Decontaminate all non-disposable equipment and work surfaces

thoroughly with an appropriate cleaning agent (e.g., 70% ethanol followed by water).
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Final Disposal: Arrange for the pickup and disposal of hazardous waste containers through

your institution's Environmental Health and Safety (EHS) department.

Axl Signaling Pathway
Axl is a receptor tyrosine kinase that, upon binding to its ligand Gas6, activates several

downstream signaling cascades involved in cell proliferation, survival, and migration.[3][4][5]

Axl-IN-17 is a selective inhibitor of AXL kinase activity.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.mdpi.com/1422-0067/22/18/9953
https://pmc.ncbi.nlm.nih.gov/articles/PMC4957976/
https://en.wikipedia.org/wiki/AXL_receptor_tyrosine_kinase
https://www.benchchem.com/product/b12387825?utm_src=pdf-body
https://www.targetmol.com/compound/axl-in-17
https://www.medchemexpress.com/axl-in-17.html?locale=ko-KR
https://www.benchchem.com/product/b12387825?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387825?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. file.medchemexpress.eu [file.medchemexpress.eu]

2. Axl-IN-17_TargetMol [targetmol.com]

3. mdpi.com [mdpi.com]

4. Molecular Pathways: AXL, a Membrane Receptor Mediator of Resistance to Therapy -
PMC [pmc.ncbi.nlm.nih.gov]

5. AXL receptor tyrosine kinase - Wikipedia [en.wikipedia.org]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling Axl-IN-17].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387825#personal-protective-equipment-for-
handling-axl-in-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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